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Compound of Interest

Compound Name: (Dimethyl sulfide)trihydroboron

Cat. No.: B7800882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of (Dimethyl sulfide)trihydroboron, also known as borane

dimethyl sulfide complex (BMS). Adherence to these procedures is critical for ensuring

laboratory safety and procedural success.

I. Quantitative Data Summary
The following table summarizes key quantitative and physical properties of (Dimethyl
sulfide)trihydroboron, a flammable and moisture-sensitive liquid.[1][2]

Property Value

Chemical Formula BH₃·S(CH₃)₂[1]

Molecular Weight 75.97 g/mol [3]

Appearance Colorless to pale yellow liquid[2][4]

Density 0.801 g/mL at 25 °C[2]

Melting Point -38 °C[2]

Decomposition Temperature 44 °C[5]

Commercial Concentration Typically 2 M to 10 M solutions
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II. Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment requirements is mandatory to

prevent exposure.

PPE Category Specifications

Eye and Face Protection

Chemical safety goggles or a face shield are

required. Standard safety glasses are not

sufficient.[5][6]

Skin Protection

Flame-retardant and antistatic protective

clothing must be worn. An appropriate lab coat,

fully buttoned, is the minimum requirement.

Wear appropriate protective gloves to prevent

skin exposure.[6]

Respiratory Protection

Work must be conducted in a chemical fume

hood.[6][7] If exposure limits are exceeded, a

NIOSH/MSHA or European Standard EN 149

approved respirator with a low boiling organic

solvent filter (Type AX) or an organic gases and

vapors filter (Type A) should be used.[5][6]

Footwear Closed-toe shoes are mandatory.

III. Step-by-Step Handling and Operational Protocol
(Dimethyl sulfide)trihydroboron is a highly reactive and flammable compound that reacts

violently with water.[1][6] All operations must be conducted with extreme caution under an inert

atmosphere.[6]

A. Preparation and Handling Environment:

Work Area: All manipulations must be performed inside a certified chemical fume hood.[6][7]

Inert Atmosphere: Handle the reagent under an inert gas such as nitrogen or argon.[6][7]
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Eliminate Ignition Sources: Ensure the work area is free of open flames, hot surfaces, and

spark sources.[6][7] Use only non-sparking tools and explosion-proof equipment.[6]

Grounding: All metal parts of the equipment must be grounded to avoid static electricity

discharge.[6]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[5][6]

B. Reagent Handling:

Container Storage: Store containers in a refrigerator for flammables, under nitrogen, and

away from heat and moisture.[6] Keep containers tightly closed when not in use.[6][7]

Dispensing: Use a syringe or cannula for transferring the liquid reagent to maintain an inert

atmosphere and prevent exposure to air and moisture.

Compatibility: Avoid contact with water, acids, alcohols, acid anhydrides, and acid chlorides.

[6]

IV. Disposal Plan
All waste containing (Dimethyl sulfide)trihydroboron is considered hazardous and must be

disposed of according to institutional and regulatory guidelines.

Waste Collection: Collect all waste in a designated, properly labeled, and suitable closed

container for disposal.[6]

Quenching (for residual amounts): Slowly and carefully add the waste to a cooled (ice bath)

solution of a suitable quenching agent (e.g., isopropanol), ensuring the reaction is controlled.

This should only be performed by experienced personnel.

Waste Disposal: Dispose of the quenched material and any contaminated items (e.g.,

gloves, paper towels) through your institution's hazardous waste disposal program.[6][8] Do

not dispose of down the drain.[8][9]

V. Emergency Procedures Workflow
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Caption: Workflow for emergency response to (Dimethyl sulfide)trihydroboron exposure and

spills.

VI. Experimental Protocols: Emergency Response
A. In Case of Inhalation:

Immediately move the affected individual to fresh air.[5]
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If breathing is difficult or has stopped, provide artificial respiration, but do not use the mouth-

to-mouth method.[10]

Seek immediate medical attention.[10]

B. In Case of Skin Contact:

Immediately remove all contaminated clothing.[9]

Flush the affected skin and hair with running water for at least 15 minutes.[9][10]

Seek medical attention if irritation occurs or persists.[9]

C. In Case of Eye Contact:

Immediately flush the eyes with large amounts of fresh, running water for at least 15

minutes, holding the eyelids open.[9]

Remove contact lenses if present and easy to do so.[6]

Seek immediate medical attention.[6]

D. In Case of Ingestion:

Do NOT induce vomiting.[6][10]

Rinse the mouth with water.[6]

Seek immediate medical attention.[6][10]

E. In Case of a Spill:

Minor Spill: a. Alert personnel in the immediate area. b. Eliminate all ignition sources.[9] c.

Cover the spill with a dry, inert absorbent material such as sand, earth, or vermiculite.[6][9] d.

Use non-sparking tools to collect the absorbed material and place it into a loosely-covered

container for disposal.[9]
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Major Spill: a. Evacuate the area immediately and move upwind.[9] b. Alert emergency

responders and inform them of the nature of the hazard.[9] c. Prevent the spill from entering

drains or waterways.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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